Cas no 52628-37-2 (2,4,6-Tribromoaniline)

2,4,6-Tribromoaniline structure
2,4,6-Tribromoaniline structure
Product Name:2,4,6-Tribromoaniline
CAS No:52628-37-2
MF:C6H4Br3N
MW:329.814659118652
CID:382560
Update Time:2023-08-02

2,4,6-Tribromoaniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,ar,ar,ar-tribromo-
    • ar,ar,ar-Tribromobenzenamine
    • Aniline,tribromo- (6CI)
    • Tribromoaniline
    • 2,4,6-TRIBROMOANILINE
    • Benzenamine, 2,4,6-tribromo-
    • s-Tribromoaniline
    • 2,4,6-Tribromophenylamine
    • 2,4,6-Tribromobenzenamine
    • sym-Tribromoaniline
    • Aniline tribromide
    • Aniline, 2,4,6-tribromo-
    • 2,4,6-Tribomoaniline
    • 0C2N8WIL3B
    • GVPODVKBTHCGFU-UHFFFAOYSA-N
    • Tribromanilin
    • 2,6-Tribromoaniline
    • PubChem3216
    • 2,4,6-Tribromoanine
    • 2,6-Tribromophenylamine
    • Aniline,4,6-tribromo-
    • 2,4,6-tribromo anilin
    • 2,4,6-Tribromoaniline
    • Inchi: 1S/C6H4Br3N/c7-3-1-4(8)6(10)5(9)2-3/h1-2H,10H2
    • InChI Key: GVPODVKBTHCGFU-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1N)Br)Br
    • BRN: 2209258

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 108
  • Topological Polar Surface Area: 26

2,4,6-Tribromoaniline Related Literature

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